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Get Quote

Property Value

CAS Number 6064-52-4 [1] [2] [3]

Molecular Formula C₉H₁₆O₃ [1] [2] [3]

Molecular Weight 172.22 g/mol [1] [2] [3]

Density 1.02 g/cm³ [1] or 1.0±0.1 g/cm³ [3]

Boiling Point 298.2 °C at 760 mmHg [1] [3]

Flash Point 148.4 °C [1] [3]

Canonical SMILES CCCCCC(=O)CCC(=O)O [1]

Solubility Predictions & Experimental Guidance

While direct solubility data is unavailable, we can infer its behavior and outline experimental approaches:

Structural Basis for Solubility Prediction: The molecular structure features a polar carboxylic acid

head and a ketone group, connected to a non-polar hydrocarbon chain [1]. This amphiphilic nature
suggests:
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Good solubility in polar protic solvents (e.g., methanol, ethanol) and polar aprotic solvents
(e.g., ethyl acetate, acetone).
Limited solubility in non-polar solvents like hexane.

Analogy to Levulinic Acid: As a higher homologue, 4-Oxononanoic acid may share similar solvent
affinity with levulinic acid (4-oxopentanoic acid), which is noted to be soluble in water and polar

organic solvents [4]. The longer carbon chain of 4-Oxononanoic acid will make it less soluble in
water but more soluble in less polar organic solvents.

Recommended Experimental Protocol for Solubility
Determination

Given the lack of direct data, you may need to determine solubility experimentally. Here is a standard

protocol for quantitative solubility measurement:
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1. Preparation

2. Equilibrium
Prepare a saturated solution

by adding excess solute
to the solvent of interest.

3. Analysis
Allow the mixture
to settle and reach

solid-liquid equilibrium.

4. Calculation
Carefully withdraw

a sample of the
clear supernatant.

Calculate solubility
from concentration data,

reporting in mg/mL or mol/L.

Agitate the mixture
in a constant temperature
water bath for 24 hours.

Maintain a constant
temperature throughout

 the process.

Use a technique like
HPLC or GC-MS for
quantitative analysis.

Click to download full resolution via product page

Flowchart of the experimental protocol for determining solubility.

Preparation: Weigh an excess amount of 4-Oxononanoic acid (ensure high purity, such as

AldrichCPR grade [5]) into a sealed vial containing a specific volume of the organic solvent.
Equilibrium: Agitate the mixture for 24 hours in a constant temperature water bath, then allow it to

settle to achieve solid-liquid equilibrium [6].
Sampling & Analysis: Withdraw a precise volume of the clear supernatant. Dilute and analyze using

UHPLC-UHR-Q/TOF or GC-MS for accurate quantification [6].
Calculation: Determine the concentration from the instrumental analysis and calculate the solubility

in standard units.
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Sourcing and Safety

Commercial Source: 4-Oxononanoic acid is available for R&D purposes from specialty chemical
suppliers like Sigma-Aldrich (sold as AldrichCPR) [5]. Note that for these rare chemicals, the supplier

may not provide analytical data, and buyers assume responsibility for confirming identity and purity
[5].

Safety Profile: The GHS hazard statement is labeled Warning, with potential risks of skin and eye
irritation [2]. Standard personal protective equipment should be worn in the laboratory.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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